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Compound of Interest

Compound Name: Indimitecan Hydrochloride

Cat. No.: B12761873 Get Quote

Introduction

Indimitecan Hydrochloride (LMP776) is a potent, non-camptothecin inhibitor of

topoisomerase I (Top1), an enzyme crucial for relaxing DNA supercoiling during replication and

transcription.[1] By stabilizing the Top1-DNA cleavage complex, Indimitecan leads to the

accumulation of single-strand DNA breaks, which can be converted into lethal double-strand

breaks, ultimately inducing apoptosis in cancer cells.[2] Accurate and consistent preparation of

Indimitecan Hydrochloride stock solutions is critical for reliable in vitro and in vivo

experimental results. This document provides a detailed protocol for the preparation, storage,

and handling of Indimitecan Hydrochloride stock solutions using Dimethyl Sulfoxide (DMSO)

as the solvent.

Data Presentation

A summary of the key quantitative data for Indimitecan Hydrochloride is provided in the table

below for easy reference.
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Property Value Source(s)

Chemical Name Indimitecan Hydrochloride [1]

Synonyms LMP776 [1][3]

CAS Number 915360-05-3 [1][3]

Molecular Formula C₂₅H₂₁N₃O₆ · HCl [4]

Molecular Weight 495.91 g/mol [4]

Solubility in DMSO

8.33 mg/mL (18.13 mM) with

sonication, warming, pH

adjustment to 3 with HCl, and

heating to 60°C.

[1]

Recommended Storage

Powder: 3 years at -20°C, 2

years at 4°C. In Solvent: 6

months at -80°C, 1 month at

-20°C.

[1][5]

Experimental Protocols
1. Materials and Equipment

Indimitecan Hydrochloride powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Water bath or heat block

Ultrasonic bath (optional, but recommended)

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.medchemexpress.com/indimitecan.html
https://www.medchemexpress.com/indimitecan.html
https://pubchem.ncbi.nlm.nih.gov/compound/Indimitecan
https://www.medchemexpress.com/indimitecan.html
https://pubchem.ncbi.nlm.nih.gov/compound/Indimitecan
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/898F769796
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/898F769796
https://www.medchemexpress.com/indimitecan.html
https://www.medchemexpress.com/indimitecan.html
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/product/b12761873?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12761873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Safety Precautions

Indimitecan Hydrochloride is a potent cytotoxic agent. Standard safety protocols for handling

hazardous compounds should be strictly followed. This includes working in a designated area,

such as a chemical fume hood or a biological safety cabinet, and wearing appropriate PPE to

avoid skin and eye contact or inhalation.

3. Preparation of a 10 mM Stock Solution

This protocol is based on the reported solubility and may require heating and sonication.[1] It is

crucial to use newly opened, anhydrous DMSO as the solvent is hygroscopic, which can

significantly impact solubility.[1][6]

Step-by-Step Procedure:

Equilibrate Reagents: Allow the Indimitecan Hydrochloride powder and DMSO to reach

room temperature before opening to prevent moisture condensation.

Weigh Compound: Accurately weigh the desired amount of Indimitecan Hydrochloride
powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.96 mg of the

compound (Calculation: 495.91 g/mol * 0.010 mol/L * 0.001 L = 0.00496 g = 4.96 mg).

Initial Dissolution: Add the weighed powder to a sterile vial. Add the appropriate volume of

fresh DMSO (e.g., 1 mL for a 10 mM solution).

Facilitate Solubilization:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, warm the solution to 60°C and use an ultrasonic

bath.[1] Intermittently vortex the solution during this process until it becomes clear. Note:

The original source mentions adjusting the pH to 3 with HCl for maximum solubility, this

step should be approached with caution as it may affect the stability and experimental

conditions.

Final Check: Once dissolved, ensure the solution is clear and free of any visible precipitate.
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Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound,

dispense the stock solution into single-use aliquots in sterile, amber cryovials.[1]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1]

4. Dilution for Cell-Based Assays

When preparing working solutions for cell culture experiments, the final concentration of DMSO

should be kept low (typically <0.5%) to avoid solvent-induced cytotoxicity.[5]

Thaw a single aliquot of the Indimitecan Hydrochloride stock solution at room temperature.

Perform serial dilutions in sterile cell culture medium to achieve the desired final

concentrations.

Always include a vehicle control (culture medium with the same final concentration of

DMSO) in your experiments.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing Indimitecan Hydrochloride stock solution.
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Simplified Signaling Pathway of Indimitecan Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Identification, Synthesis, and Biological Evaluation of Metabolites of the Experimental
Cancer Treatment Drugs Indotecan (LMP400) and Indimitecan (LMP776) and Investigation
of Isomerically Hydroxylated Indenoisoquinoline Analogues as Topoisomerase I Poisons -
PMC [pmc.ncbi.nlm.nih.gov]

3. Indimitecan | C25H21N3O6 | CID 11519397 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. GSRS [gsrs.ncats.nih.gov]

5. medchemexpress.cn [medchemexpress.cn]

6. selleckchem.com [selleckchem.com]

To cite this document: BenchChem. [Application Notes: Preparing Indimitecan Hydrochloride
Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12761873#preparing-indimitecan-hydrochloride-
stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12761873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

